Cas no 1782916-65-7 (6-Methylisoquinoline-3-carbonitrile)

• Product Name: 6-Methylisoquinoline-3-carbonitrile
• CAS No: 1782916-65-7
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 4816513
• Update Time: 2025-06-07

6-Methylisoquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methylisoquinoline-3-carbonitrile

• Inchi： 1S/C11H8N2/c1-8-2-3-9-7-13-11(6-12)5-10(9)4-8/h2-5,7H,1H3
• InChI Key： ZHOKRJZRDLHSCR-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC2C=C(C)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-Methylisoquinoline-3-carbonitrile

Research Brief on 6-Methylisoquinoline-3-carbonitrile (CAS: 1782916-65-7): Recent Advances and Applications in Chemical Biology and Medicine

6-Methylisoquinoline-3-carbonitrile (CAS: 1782916-65-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The compound's unique structural features, including the isoquinoline scaffold and nitrile functional group, make it a promising candidate for drug discovery and development.

Recent studies have highlighted the role of 6-Methylisoquinoline-3-carbonitrile as a key intermediate in the synthesis of biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The compound's ability to modulate protein-protein interactions and enzyme activities has also been explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In terms of synthetic methodologies, advancements have been made in the efficient and scalable production of 6-Methylisoquinoline-3-carbonitrile. A recent paper in Organic Letters described a novel catalytic system that improves yield and reduces by-products, addressing previous challenges in its large-scale synthesis. These developments are critical for enabling further pharmacological evaluations and clinical applications.

Pharmacological studies have revealed that 6-Methylisoquinoline-3-carbonitrile exhibits promising anti-inflammatory and antimicrobial properties. For example, a 2022 study in Bioorganic & Medicinal Chemistry reported its efficacy against multi-drug resistant bacterial strains, suggesting potential applications in combating antibiotic resistance. Additionally, its low cytotoxicity profile in vitro makes it a viable candidate for further in vivo studies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of 6-Methylisoquinoline-3-carbonitrile-based therapies into clinical trials.

In conclusion, 6-Methylisoquinoline-3-carbonitrile (CAS: 1782916-65-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic accessibility position it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanisms of action and expanding its therapeutic potential across various disease areas.